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Compound of Interest

Compound Name: Quin-C7

Cat. No.: B10771137

Introduction

Quin-C7 is a synthetic quinazolinone derivative that functions as a nonpeptide antagonist of
the human N-formyl peptide receptor 2 (FPR2/ALX), also known as formyl peptide receptor like
1 (FPRL1)[1]. FPR2 is primarily expressed in immune cells such as neutrophils and monocytes,
where it plays a crucial role in inflammatory responses[1]. As an antagonist, Quin-C7 can
inhibit the signaling pathways activated by FPR2 agonists, making it a valuable tool for
research in inflammation and immunology, including studies on inflammatory bowel disease[2].
Proper preparation of a stable and accurate stock solution is the first critical step for reliable
and reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of Quin-C7 stock solutions.

Chemical Properties

A summary of the key chemical properties of Quin-C7 is provided in the table below.

Property Value Reference
Molecular Formula C25H25N304 [1]
Molecular Weight 431.48 g/mol [2]
Appearance Lyophilized Powder [1]
CAS Number 871100-12-8 [1]
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Experimental Protocols

Materials

e Quin-C7 lyophilized powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, nuclease-free microcentrifuge tubes

o Pipettes and sterile pipette tips

» Vortex mixer

e Microcentrifuge

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Quin-C7 in DMSO, a
commonly used solvent for this compound.

o Pre-treatment of Quin-C7 Vial: Before opening, centrifuge the vial containing the lyophilized
Quin-C7 powder at 10,000 x g for 5 minutes. This will ensure that all the powder is collected
at the bottom of the vial, which is important as the lyophilized product may be difficult to
visualize[1].

o Calculating the Required Volume of DMSO: To prepare a 10 mM stock solution, the required
volume of DMSO can be calculated using the following formula:

Volume (uL) = (Mass of Quin-C7 (mg) / 431.48 g/mol ) * 100,000

For example, to prepare a 10 mM stock solution from 1 mg of Quin-C7: Volume (uL) = (1 mg
/ 431.48 g/mol ) * 100,000 = 231.76 pL

e Reconstitution: Carefully add the calculated volume of anhydrous DMSO to the vial of Quin-
C7.
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» Dissolution: Cap the vial securely and facilitate dissolution by gently tapping the vial. You
may also tilt and roll the liquid over the inner surfaces of the vial. If necessary, a light vortex
for no more than 3 seconds is acceptable. Avoid vigorous vortexing[1]. Ensure that the

powder is completely dissolved.

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes[1][2].

o Storage: Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or
at -80°C for long-term storage (up to 6 months)[2]. Protect the solution from light[1].

Working Solution Preparation

Prepare fresh working solutions by diluting the stock solution in your experimental buffer just

before use[1].

Quantitative Data Summary

Recommended Recommended Storage

Parameter . Stability
Solvent Concentration Temperature

Stock Solution DMSO Upto 100 mM[1]  -20°C Up to 1 month[2]
Upto 6

-80°C P
months[2]

Dependent on
Working Solution  Aqueous Buffer experimental 4°C Up to 1 week[1]
needs

Diagrams
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Caption: Workflow for the preparation and use of Quin-C7 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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